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Compound of Interest

Compound Name: tert-Butyl cyanoacetate

Cat. No.: B107979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl cyanoacetate (t-BCA) is a versatile organic compound widely utilized as a key

intermediate in the synthesis of a diverse range of pharmaceutical and agrochemical products.

[1] Its unique chemical structure, featuring a bulky tert-butyl ester group and a reactive nitrile

functional group, makes it a valuable building block in various condensation and nucleophilic

substitution reactions.[1] This technical guide provides an in-depth overview of the core

physical properties of tert-butyl cyanoacetate, complete with experimental protocols for their

determination and a detailed workflow for its synthesis, to support its effective application in

research and development.

Core Physical and Chemical Properties
The fundamental physical and chemical identifiers for tert-butyl cyanoacetate are

summarized below.
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Identifier Value Reference

CAS Number 1116-98-9 [2][3]

Molecular Formula C₇H₁₁NO₂ [3]

Molecular Weight 141.17 g/mol [3]

IUPAC Name tert-butyl 2-cyanoacetate [4]

Synonyms
Cyanoacetic Acid tert-Butyl

Ester, t-Butyl Cyanoacetate
[3]

SMILES CC(C)(C)OC(=O)CC#N [4]

InChI Key
BFNYNEMRWHFIMR-

UHFFFAOYSA-N
[4]

Quantitative Physical Properties
A comprehensive summary of the key physical properties of tert-butyl cyanoacetate is

presented in the following table. These properties are crucial for its handling, storage, and

application in various experimental setups.
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Property Value Conditions Reference

Appearance
Colorless to pale

yellow liquid
Ambient [1]

Odor Fruity or odorless Ambient [1]

Density 0.988 g/mL at 20 °C [3]

Boiling Point 40-42 °C at 0.1 mmHg [3]

67-68 °C at 1.5 mmHg [5]

Flash Point 91 °C Closed Cup [6]

Refractive Index 1.420 at 20 °C [7]

Solubility

Limited solubility in

water; Soluble in

organic solvents (e.g.,

ethanol, ether)

Ambient [1]

Storage
2-8°C, under inert

atmosphere
-

Experimental Protocols
Detailed methodologies for the determination of key physical properties and the synthesis of

tert-butyl cyanoacetate are provided below.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small quantity of

liquid is the capillary tube method.[8]

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)[9]

Thermometer
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Fusion tube (small test tube)

Capillary tube, sealed at one end[8]

Sample of tert-butyl cyanoacetate

Heat source (e.g., Bunsen burner with tripod and gauze, or heating mantle)

Procedure:

A small amount (a few drops) of tert-butyl cyanoacetate is placed into the fusion tube.[9]

The capillary tube, with its sealed end facing upwards, is placed inside the fusion tube

containing the sample.[8]

The fusion tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil).

The apparatus is heated slowly and gently.[9]

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from

the open end of the capillary tube.[9]

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10]
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Apparatus:

Pycnometer (density bottle) or a graduated cylinder[10]

Analytical balance

Thermometer

Sample of tert-butyl cyanoacetate

Procedure:

The mass of a clean, dry pycnometer or 10-mL graduated cylinder is accurately measured

using an analytical balance.[11]

The container is filled with a known volume of tert-butyl cyanoacetate. If using a graduated

cylinder, the volume is read from the bottom of the meniscus.[10][11]

The combined mass of the container and the liquid is measured.[11]

The temperature of the liquid is recorded.

The density (ρ) is calculated using the formula: ρ = (mass of liquid) / (volume of liquid) where

the mass of the liquid is the combined mass minus the mass of the empty container.[10]

For higher accuracy, the procedure should be repeated, and the average density calculated.

[10]

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath
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Dropper

Sample of tert-butyl cyanoacetate

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index (e.g.,

distilled water).

The prism of the refractometer is cleaned with a suitable solvent and dried with a soft tissue.

A few drops of tert-butyl cyanoacetate are placed on the surface of the prism using a

dropper.

The prism is closed and the light source is switched on.

The adjustment knob is used to bring the boundary line between the light and dark fields into

the center of the crosshairs seen through the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature at which the measurement is taken should be controlled and recorded, as

the refractive index is temperature-dependent.

Synthesis of tert-Butyl Cyanoacetate
tert-Butyl cyanoacetate can be synthesized via several routes, including the direct

esterification of cyanoacetic acid with tert-butanol.[12][13]

Materials:

Cyanoacetic acid

tert-Butanol
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N,N'-Dicyclohexylcarbodiimide (DCC)

Dichloromethane (DCM)

Acetonitrile

Celite

Procedure:

Cyanoacetic acid (1.0 eq) is suspended in acetonitrile.[13]

tert-Butanol (1.25 eq) is added to the suspension.[13]

A solution of DCC (1.1 eq) in dichloromethane is added to the reaction mixture while stirring

at room temperature.[13]

The reaction mixture is stirred for approximately 30 minutes.[13]

The mixture is then filtered through Celite to remove the precipitated dicyclohexylurea.[13]

The solvents are removed from the filtrate by evaporation under reduced pressure to yield

the crude tert-butyl cyanoacetate product.[13]

Further purification can be achieved by vacuum distillation.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of tert-butyl
cyanoacetate.

Reactants:
- Cyanoacetic Acid

- tert-Butanol
- DCC

- Solvents (ACN/DCM)

Esterification Reaction
(Stirring at RT, 30 min)

Mixing Filtration
(Removal of DCU byproduct)

Transfer Solvent Evaporation
(Rotary Evaporator)

Filtrate Crude
tert-Butyl Cyanoacetate

Purification
(Vacuum Distillation)

Pure
tert-Butyl Cyanoacetate

Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of tert-butyl cyanoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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